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Compound of Interest

2,3-Dimethylmethcathinone
Compound Name:
hydrochloride

Cat. No.: B587201

Disclaimer: This document provides a summary of available scientific information. 2,3-
Dimethylmethcathinone (2,3-DMMC) hydrochloride is a designer drug, and its physiological and
toxicological properties have not been extensively elucidated.[1][2] Much of the data presented
herein is extrapolated from studies on its isomers, primarily 3,4-dimethylmethcathinone (3,4-
DMMC) and 3-methylmethcathinone (3-MMC), and other related synthetic cathinones. This
information is intended for researchers, scientists, and drug development professionals and is
not for human or veterinary use.

Introduction

2,3-Dimethylmethcathinone (2,3-DMMC) is a synthetic cathinone, a class of novel psychoactive
substances (NPS) that are structurally related to amphetamines.[1] As a positional isomer of
more well-known synthetic cathinones like mephedrone (4-MMC), 2,3-DMMC is presumed to
have stimulant properties.[3][4] The hydrochloride salt form is common for this class of
compounds. Due to the clandestine nature of their production and distribution, comprehensive
toxicological data for many synthetic cathinones, including 2,3-DMMC, is scarce. This guide
aims to synthesize the available data, with a heavy reliance on data from its isomers, to provide
a preliminary understanding of its potential toxicological profile.

Physicochemical Information
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Property Data Reference

1-(2,3-dimethylphenyl)-2-

IUPAC Name (methylamino)propan-1-one [5]
hydrochloride

Synonyms 2,3-DMMC [5]

CAS Number 1797981-99-7 [1]

Molecular Formula C12H17NO - HCI [1]

Molecular Weight 227.7 g/mol [1]

Appearance White powder (HCI salt) [5]

In Vitro Toxicology

Direct experimental toxicological data for 2,3-DMMC is largely unavailable in peer-reviewed
literature. However, studies on its isomers, 3,4-DMMC and 3-MMC, provide insights into the
potential cytotoxic and genotoxic effects.

Cytotoxicity
Studies on related synthetic cathinones have demonstrated cytotoxic effects in various cell
lines, with hepatotoxicity being a significant concern.

Table 1: In Vitro Cytotoxicity of Dimethylmethcathinone Isomers and Related Cathinones
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Exposure Time

Compound Cell Line (h) ECso (mM) Reference
Primary Rat

3,4-DMMC 24 0.158 [6][7]
Hepatocytes
H9c2 (rat

3,4-DMMC _ 24 0.280 [8][9]
cardiomyoblasts)
H9c2 (rat

3,4-DMMC . 48 0.179 [9]
cardiomyoblasts)
Primary Rat 1.68 (MTT

3-MMC 24 [10]
Hepatocytes assay)
Primary Rat 3.13 (LDH

3-MMC 24 [10]
Hepatocytes leakage)
Primary Rat 1.36 (Neutral red

3-MMC 24 [10]
Hepatocytes uptake)
Primary Rat

Butylone 24 1.21 [6][7]
Hepatocytes
Primary Rat

Buphedrone 24 1.57 [61[7]
Hepatocytes
H9c2 (rat

Methylone ] 24 0.978 [9]
cardiomyoblasts)
H9c2 (rat

Methylone ) 48 1.038 9]
cardiomyoblasts)

Genotoxicity

No direct genotoxicity data for 2,3-DMMC was found. However, studies on 3-MMC and 4-MEC
(4-methylethcathinone) suggest a potential for DNA damage.

Table 2: Genotoxicity of Related Synthetic Cathinones
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Compound Test System Key Findings Reference
Single Cell Gel
Electrophoresis Induced DNA strand

3-MMC _ [11]
(SCGE) in TR146 breaks
cells

. . Caused significant
Micronucleus Assay in )
3-MMC induction of [11]
TR146 cells ) )
micronuclei

Salmonella/microsom No evidence of gene

3-MMC ) [11]
e assay mutations
Single Cell Gel
Electrophoresis Induced DNA strand

4-MEC ] [11]
(SCGE) in TR146 breaks
cells

Mechanisms of Toxicity

Based on studies of its isomers, the toxicity of 2,3-DMMC may be mediated by several
mechanisms, including oxidative stress, mitochondrial dysfunction, and induction of apoptosis.

Oxidative Stress

Synthetic cathinones like 3,4-DMMC have been shown to induce the production of reactive
oxygen species (ROS) and decrease intracellular glutathione levels, leading to oxidative stress.
[12] This oxidative stress is a key contributor to their cardiotoxic and hepatotoxic effects.[3][9]

Mitochondrial Dysfunction

Mitochondrial impairment is another hallmark of toxicity for related cathinones. This is
characterized by depolarization of the mitochondrial membrane and depletion of intracellular
ATP.[8][12]

Apoptosis and Autophagy
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Activation of caspase-3, a key executioner caspase in apoptosis, has been observed following
exposure to 3,4-DMMC and other cathinones.[8][12] Some cathinones have also been shown
to induce autophagy.[8]

Pharmacokinetics and Metabolism

There is no specific pharmacokinetic data for 2,3-DMMC. Studies on 3-MMC in pigs have
shown a short half-life of approximately 0.8 hours and low oral bioavailability (around 7%),
suggesting a significant first-pass metabolism effect.[10][13]

The metabolism of synthetic cathinones generally proceeds through N-demethylation,
reduction of the [3-keto group, and hydroxylation of the aromatic ring.[14][15][16] For 3-MMC,
identified metabolites include nor-3-MMC, dihydro-3-MMC, and various hydroxylated and
carboxylated derivatives.[10] It is plausible that 2,3-DMMC undergoes a similar metabolic fate.

Experimental Protocols
In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol is a generalized representation based on methodologies used for related
cathinones.[6][7][9]

Cell Culture: Plate cells (e.g., primary rat hepatocytes, HepG2, or SH-SY5Y) in 96-well
plates at a predetermined density and allow them to adhere overnight.

o Compound Exposure: Prepare serial dilutions of 2,3-DMMC hydrochloride in the appropriate
cell culture medium. Replace the existing medium with the medium containing the test
compound. Include a vehicle control (medium without the compound).

 Incubation: Incubate the plates for a specified period (e.g., 24 or 48 hours) at 37°C in a
humidified atmosphere with 5% CO..

o MTT Addition: After incubation, add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide (MTT) solution to each well and incubate for an additional 2-4 hours.

e Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.qg.,
dimethyl sulfoxide - DMSO) to dissolve the formazan crystals.
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» Absorbance Measurement: Measure the absorbance at a specific wavelength (typically
around 570 nm) using a microplate reader.

o Data Analysis: Calculate cell viability as a percentage of the control and determine the ECso
value by fitting the data to a dose-response curve.

Single Cell Gel Electrophoresis (Comet Assay) for

Genotoxicity
This is a generalized protocol based on the study of 3-MMC and 4-MEC.[11]

o Cell Treatment: Expose a suitable cell line (e.g., TR146) to various concentrations of 2,3-
DMMC hydrochloride for a defined period (e.g., 3 or 24 hours). Include positive and negative
controls.

o Cell Embedding: Mix the treated cells with low-melting-point agarose and layer onto a
microscope slide pre-coated with normal-melting-point agarose.

e Lysis: Immerse the slides in a cold lysis solution to remove cell membranes and cytoplasm,
leaving the nuclear material.

o Alkaline Unwinding: Place the slides in an electrophoresis tank filled with an alkaline buffer to
allow for DNA unwinding.

o Electrophoresis: Apply an electric field to the slides. Damaged DNA fragments will migrate
out of the nucleus, forming a "comet tail."

¢ Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye
(e.g., ethidium bromide or SYBR Green).

¢ Visualization and Scoring: Visualize the comets using a fluorescence microscope and
quantify the extent of DNA damage using image analysis software (measuring parameters
like tail length and tail moment).

Visualizations
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Experimental Setup
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Caption: Generalized workflow for in vitro toxicological assessment of 2,3-DMMC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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